2-[(3-bromobenzyl)thio]-4-(4-methoxyphenyl)-6-phenylnicotinonitrile

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C26H19BrN2OS/c1-30-22-12-10-19(11-13-22)23-15-25(20-7-3-2-4-8-20)29-26(24(23)16-28)31-17-18-6-5-9-21(27)14-18/h2-15H,17H2,1H3
• InChI Key: KGKJXVRPVYIYNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC3=CC(=CC=C3)Br)C4=CC=CC=C4
• Molecular Formula: C26H19BrN2OS
• Molecular Weight: 487.4 g/mol

Description

2-[(3-bromobenzyl)thio]-4-(4-methoxyphenyl)-6-phenylnicotinonitrile, commonly known as BPTN, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BPTN belongs to the class of nicotinonitrile derivatives, which have been extensively studied for their diverse pharmacological properties.

Mechanism of Action

The exact mechanism of action of BPTN is not fully understood; however, it is believed to exert its pharmacological effects by modulating various cellular pathways. BPTN has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which are involved in the production of inflammatory mediators. BPTN also activates certain signaling pathways, such as the MAPK/ERK pathway, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
BPTN has been found to exhibit a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. BPTN has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. BPTN also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, BPTN has been found to modulate the activity of certain neurotransmitters, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of BPTN is its potential as a therapeutic agent in various diseases. BPTN has shown promising results in preclinical studies and may have fewer side effects compared to other drugs currently used for the treatment of these diseases. However, one of the limitations of BPTN is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on BPTN. One of the areas of interest is the development of more efficient synthesis methods for BPTN. Additionally, further studies are needed to elucidate the exact mechanism of action of BPTN and its potential as a therapeutic agent in various diseases. Furthermore, the development of novel drug delivery systems for BPTN may improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of BPTN involves the reaction of 3-bromobenzyl chloride with 4-methoxybenzaldehyde to form 2-(3-bromobenzylidene)-4-methoxybenzaldehyde. This intermediate is then reacted with 2-bromo-4-phenyl-6-(trifluoromethyl)nicotinonitrile in the presence of sodium methoxide to yield BPTN.

Scientific Research Applications

BPTN has been studied for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that BPTN exhibits anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. BPTN has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, BPTN has shown promising results in the treatment of neurodegenerative diseases by modulating the activity of certain neurotransmitters.